Cas no 316141-92-1 (4-methoxy-N'-(1E)-4-(propan-2-yl)phenylmethylidenebenzohydrazide)

• Product Name: 4-methoxy-N'-(1E)-4-(propan-2-yl)phenylmethylidenebenzohydrazide
• CAS No: 316141-92-1
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 6159854
• PubChem ID: 9563650
• Update Time: 2025-07-22

4-methoxy-N'-(1E)-4-(propan-2-yl)phenylmethylidenebenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N'-(1E)-4-(propan-2-yl)phenylmethylidenebenzohydrazide
• F0890-0424
• 4-methoxy-N-[(E)-(4-propan-2-ylphenyl)methylideneamino]benzamide
• (E)-N'-(4-isopropylbenzylidene)-4-methoxybenzohydrazide
• 4-methoxy-N'-[(1E)-[4-(propan-2-yl)phenyl]methylidene]benzohydrazide
• AKOS001220634
• SR-01000076742-1
• 316141-92-1
• Z49867352
• SR-01000076742

• Inchi： 1S/C18H20N2O2/c1-13(2)15-6-4-14(5-7-15)12-19-20-18(21)16-8-10-17(22-3)11-9-16/h4-13H,1-3H3,(H,20,21)/b19-12+
• InChI Key： JXFJFSXCRVPYAL-XDHOZWIPSA-N
• SMILES： O(C)C1C=CC(C(N/N=C/C2C=CC(=CC=2)C(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 296.152477885g/mol
• Monoisotopic Mass: 296.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-methoxy-N'-(1E)-4-(propan-2-yl)phenylmethylidenebenzohydrazide

Chemical Profile of 4-methoxy-N'-(1E)-4-(propan-2-yl)phenylmethylidenebenzohydrazide (CAS No. 316141-92-1)

4-methoxy-N'-(1E)-4-(propan-2-yl)phenylmethylidenebenzohydrazide, identified by its Chemical Abstracts Service registry number CAS No. 316141-92-1, is a sophisticated organic compound that has garnered attention in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the benzohydrazide class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a methoxy substituent, an alkenyl side chain, and a benzohydrazide moiety, which collectively contribute to its unique chemical properties and reactivity.

The methoxy group at the 4-position of the phenyl ring introduces a degree of electron richness, influencing the molecule's electronic distribution and potential interaction with biological targets. This feature is particularly relevant in drug design, where such modifications can modulate binding affinity and selectivity. The presence of the (1E)-4-(propan-2-yl)phenyl moiety further enhances the compound's structural complexity, providing a rigid scaffold that may facilitate specific molecular recognition processes. Such structural elements are often explored in the development of novel pharmacophores.

The benzohydrazide core of 4-methoxy-N'-(1E)-4-(propan-2-yl)phenylmethylidenebenzohydrazide is a well-documented pharmacological scaffold with applications ranging from anti-inflammatory to anticancer therapies. Benzohydrazides have been extensively studied for their ability to interact with various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of atoms in this compound may confer unique properties that distinguish it from other benzohydrazide derivatives, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 4-methoxy-N'-(1E)-4-(propan-2-yl)phenylmethylidenebenzohydrazide with greater accuracy. These tools allow for the simulation of molecular interactions at an atomic level, providing insights into how the compound might bind to target proteins or enzymes. Such simulations are crucial in rational drug design, as they can guide modifications to optimize potency and reduce off-target effects.

In vitro studies have begun to explore the potential pharmacological effects of 4-methoxy-N'-(1E)-4-(propan-2-yl)phenylmethylidenebenzohydrazide. Initial findings suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and cell proliferation. The methoxy group and (propan-2-yl) side chain appear to play significant roles in modulating these effects, possibly through interactions with specific amino acid residues in the target proteins. Further research is needed to elucidate the precise mechanisms of action and to assess its potential as a lead compound for drug development.

The synthesis of 4-methoxy-N'-(1E)-4-(propan-2-yl)phenylmethylidenebenzohydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted aromatic aldehydes and hydrazides, followed by functional group transformations such as methylation and alkylation. Advances in synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have improved the efficiency and scalability of producing such complex molecules.

The chemical stability of CAS No. 316141-92-1 is another critical consideration in its handling and application. Factors such as pH, temperature, and light exposure can influence its degradation rate and efficacy. Researchers are exploring strategies to enhance its stability through protective group strategies or formulation approaches, ensuring that it remains effective under various conditions.

Comparative studies with related benzohydrazide derivatives have provided valuable insights into the structure-activity relationships (SAR) governing the biological effects of this class of compounds. By systematically modifying substituents like the methoxy group or the (propan-2-yl) side chain, researchers can identify key structural features responsible for activity. These findings are instrumental in guiding future modifications aimed at improving potency, selectivity, and pharmacokinetic properties.

The growing interest in natural product-inspired drug discovery has also influenced research on compounds like 4-methoxy-N'-(1E)-4-(propan-2-yl)phenylmethylidenebenzohydrazide. Bioprospecting efforts have led to the identification of bioactive benzohydrazides in plant extracts, which have served as inspiration for synthetic chemists seeking novel scaffolds. Integrating natural product-inspired designs with modern synthetic techniques may yield innovative therapeutic agents with unique properties.

Future directions in the study of CAS No. 316141-92-1 include exploring its potential in preclinical models to evaluate its efficacy and safety profiles. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into tangible therapeutic benefits. Additionally, computational approaches such as machine learning may aid in predicting new derivatives with enhanced properties based on existing data.

In conclusion,4-methoxy-N'-(1E)-4-(propan-2-yl)phenylmethylidenebenzohydrazide (CAS No. 316141-92-1) represents a promising area of research within pharmaceutical chemistry. Its unique structural features, combined with preliminary evidence of biological activity, make it an intriguing candidate for further exploration. As scientific methodologies continue to evolve, compounds like this one are likely to play an increasingly important role in the discovery and development of novel therapeutic agents.